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Compound of Interest

Compound Name: Okadaic acid sodium

Cat. No.: B560422

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Okadaic acid sodium salt, a potent toxin and valuable research tool.
Adherence to these procedural steps will minimize risk and ensure operational integrity.

Okadaic acid sodium salt is a hazardous substance that is toxic if swallowed, inhaled, or
absorbed through the skin, and it can cause skin irritation.[1][2][3][4] Therefore, stringent safety
protocols are not just recommended, they are essential.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical. The following table summarizes the
required PPE for handling Okadaic acid sodium salt.
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles or Face Shield

To protect against splashes
and dust, safety goggles are
mandatory.[5] For operations
with a higher risk of splashing,
a full-face shield provides an

additional layer of protection.

[6]7]

Hand Protection

Chemical-Resistant Gloves

Nitrile rubber gloves with a
minimum thickness of 0.11 mm
are recommended to prevent
skin contact.[8] Always inspect
gloves for integrity before use
and practice double gloving for

enhanced safety.[5][9]

Body Protection

Laboratory Coat or Protective
Suit

A lab coat should be worn to
protect skin and clothing from
contamination.[9] For
procedures with a higher risk
of exposure, a chemical-
resistant protective suit may be

necessary.[10]

Respiratory Protection

NIOSH/MSHA-Approved

Respirator

To prevent inhalation of the
powdered form of the
compound, a NIOSH/MSHA-
approved respirator is
required, especially when
working outside of a certified

chemical fume hood.[4][8]

Quantitative Data Summary

The following tables provide key quantitative information for Okadaic acid sodium salt.
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Physical and Chemical Properties

Property Value

Molecular Formula CaaHe7NaOa3[11]

Molecular Weight 826.98 g/mol [11]
Appearance White to off-white solid[11][12]
Melting Point 164-166 °C[12]

Soluble in water, DMSO, and ethanol at 0.1
Solubility mg/mL.[13] Also soluble in 50% aqueous

acetonitrile at 1 mg/mL.[13]

Toxicological Data

Hazard Classification Description

Acute Toxicity (Oral) Category 3[2][4]
Acute Toxicity (Dermal) Category 3[2][4]
Acute Toxicity (Inhalation) Category 3[2][4]
Skin Corrosion/Irritation Category 2[2][4]

Experimental Protocols: Step-by-Step Guidance

Standard Handling Procedure

o Preparation: Work in a designated area, preferably within a chemical fume hood, especially
when handling the solid form.[1] Ensure an eyewash station and safety shower are readily
accessible.

e Donning PPE: Put on a lab coat, followed by safety goggles. If required, properly fit and wear
a respirator. Finally, don chemical-resistant gloves.

e Handling:
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o Carefully weigh the required amount of Okadaic acid sodium salt, taking measures to
avoid generating dust.[1][14]

o When dissolving, slowly add the solvent to the solid to prevent splashing.

o Keep all containers tightly sealed when not in use.[5]

e Post-Handling:
o Decontaminate the work surface with an appropriate solvent.
o Remove PPE in the reverse order of donning, taking care to avoid self-contamination.
o Thoroughly wash hands with soap and water after completing the work.[5]

Spill Response Protocol

» Evacuation and Notification: Immediately evacuate the affected area and alert colleagues
and the laboratory supervisor.

o Containment: If safe to do so, prevent the spill from spreading. For solid spills, avoid creating
dust.[1] For liquid spills, use an absorbent material like sand or diatomite.[5]

e Cleanup:

o Wearing appropriate PPE, carefully collect the spilled material. For solids, sweep and
shovel into a suitable container.[14] For absorbed liquids, place the material into a sealed
container for disposal.

o Clean the spill area thoroughly with a suitable solvent.

» Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE, as
hazardous waste in accordance with institutional and local regulations.[14]

Disposal Plan

o Waste Collection: All waste materials contaminated with Okadaic acid sodium salt,
including unused product, empty containers, and disposable PPE, must be collected in
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clearly labeled, sealed containers.

o Waste Disposal: Engage a licensed professional waste disposal service for the final disposal
of the hazardous waste.[14] One approved method is to dissolve or mix the material with a
combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner
and scrubber.[14]

Visual Workflow Guides

The following diagrams illustrate key safety workflows for handling Okadaic acid sodium salt.
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Caption: PPE Selection Workflow for Okadaic Acid Sodium Salt.
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Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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